Cas no 437655-95-3 (Fmoc-NH-PEG4-CH2COOH)

Fmoc-NH-PEG4-CH2COOH structure
Fmoc-NH-PEG4-CH2COOH structure
Product Name:Fmoc-NH-PEG4-CH2COOH
CAS No:437655-95-3
MF:C25H31NO8
MW:473.515547990799
MDL:MFCD26142981
CID:838515
PubChem ID:66615355
Update Time:2025-04-19

Fmoc-NH-PEG4-CH2COOH Chemical and Physical Properties

Names and Identifiers

    • 5,8,11,14-Tetraoxa-2-azahexadecanedioic acid
    • FMoc-NH-PEG4-CH2COOH
    • 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13,16-pentaoxa-4-azaoctadecan-18 -oic acid
    • 1-Hydroxy-1-oxo-5,8,11,14-tetraoxa-2-azahexadecan-16-oic acid
    • Fmoc-NH-dPEG4-CH2COOH
    • Fmoc-PEG4-acetic acid
    • [2-(2-{2-[2-((9H-fluoren-9-yl-methoxycarbonyl)amino)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-acetic acid
    • 14-methyl-1-bromopentadecane
    • 14-methylpentadecyl bromide
    • 14-morpholin-4-yl-daunomycin
    • 14-Morpholino-daunomycin
    • 14-N-{[(9'H-fluoren-9'-yl)methoxy]carbonylamino}-3,6,9,12-tetraoxa-1-tetradecanoic acid
    • 15-N-(9-fluorenyImethyIoxycarbonyl)-15-aza-3,6,9,12-tetraoxa-pentadecanoate
    • CTK1H5675
    • Pentadecane, 1-bromo-14-methyl-
    • Fmoc-NH-PEG4-CH2CO2H
    • 5,8,11,14-Tetraoxa-2-azahexadecanedioic acid, 1-(9H-fluoren-9-ylmethyl) ester
    • Fmoc-PEG4-ch2cooh
    • BIPG1410
    • AM808159
    • AX8332640
    • AK00739496
    • 2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
    • 2-[2-[2-[2-[2-(9H-Fluorene-9-ylmethoxycarbonylamino)e
    • 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13,16-pentaoxa-4-azaoctadecan-18-oic acid
    • 2-[2-[2-[
    • 5,8,11,14-Tetraoxa-2-azahexadecanedioicacid
    • 14-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3,6,9,12-TETRAOXATETRADECANOIC ACID
    • BP-22046
    • AKOS030524185
    • SCHEMBL178765
    • DA-73493
    • CS-0105401
    • P50019
    • MFCD26142981
    • SY251184
    • HY-130175
    • 437655-95-3
    • 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13,16-pentaoxa-4-azaoctadecan-18-oicacid
    • C25H31NO8
    • DS-19736
    • Fmoc-NH-PEG4-CH2COOH
    • MDL: MFCD26142981
    • Inchi: 1S/C25H31NO8/c27-24(28)18-33-16-15-32-14-13-31-12-11-30-10-9-26-25(29)34-17-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,23H,9-18H2,(H,26,29)(H,27,28)
    • InChI Key: XPNLDOFYRFOXLR-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCOCCOCCOCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 473.20496695g/mol
  • Monoisotopic Mass: 473.20496695g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 17
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 51 ºC
  • Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Fmoc-NH-PEG4-CH2COOH Pricemore >>

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